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Methyl 3-(5,6-dimethoxypyridin-2-

yl)acrylate

CAS No.: 1138444-25-3

Cat. No.: B1421160

Get Quote

Executive Summary
This technical guide profiles Alkyl 3-(5,6-dimethoxypyridin-2-yl)acrylate, a specialized

heterocyclic building block characterized by a "push-pull" electronic system.[1] The molecule

features an electron-rich pyridine core (donated by 5,6-dimethoxy substituents) coupled with an

electron-deficient acrylate tail.[1] This unique electronic profile makes it a critical intermediate in

the synthesis of fused heterocyclic therapeutics (e.g., quinolizidines for kinase inhibition) and

pH-responsive functional polymers.[1]

This guide details the physicochemical properties, validated synthetic routes (Heck coupling

and HWE olefination), and downstream applications of this scaffold, designed for researchers

in medicinal and polymer chemistry.

Part 1: Structural & Physicochemical Profile[1]
The 5,6-dimethoxypyridine-2-acrylate ester represents a specific regioisomer where the

electronic density is heavily modulated by the methoxy groups.[1]
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Electronic Architecture
The "Push" (Donors): The methoxy groups at positions 5 and 6 act as strong electron-

donating groups (EDGs) via resonance (+M effect).[1] The 6-methoxy group, adjacent to the

nitrogen, creates an imidate-like character, significantly increasing the basicity of the pyridine

nitrogen compared to the unsubstituted analog.

The "Pull" (Acceptor): The 2-acrylate moiety is a Michael acceptor.[1] However, the electron

donation from the ring reduces the electrophilicity of the

-carbon, making it less reactive to nucleophiles than a standard cinnamate, but highly
reactive in electrocyclic ring closures.

Key Properties Table[2]
Property Value / Characteristic Mechanistic Insight

Molecular Formula (Methyl ester) --

Molecular Weight 223.23 g/mol --

LogP (Predicted) ~1.8 - 2.1
Moderate lipophilicity suitable

for CNS drug scaffolds.[1]

pKa (Conj. Acid) ~6.5 - 7.0

Elevated basicity due to 5,6-

dimethoxy donation (Pyridine

std pKa ~5.2).[1]

UV ~310-320 nm

Red-shifted (bathochromic)

due to extended conjugation

and auxochromic -OMe

groups.[1]

Appearance Pale yellow crystalline solid

Color arises from the

and

transitions.

Solubility DCM, DMSO, MeOH, EtOAc

Poor solubility in water;

requires protonation for

aqueous solubility.
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Part 2: Validated Synthetic Architectures
Two primary routes are established for this scaffold. The Heck Coupling is preferred for scale-

up due to the availability of the halide precursor, while the Horner-Wadsworth-Emmons (HWE)

route is used when stereochemical purity (

-isomer) is critical.[1]
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Figure 1: Convergent synthetic strategies. The Heck route (Blue) utilizes aryl halides, while

HWE (Red) utilizes aldehydes.

Part 3: Detailed Experimental Protocols
Protocol A: Palladium-Catalyzed Heck Coupling
(Standard)
This protocol is optimized for the reaction between 2-bromo-5,6-dimethoxypyridine and methyl

acrylate.[1]

Reagents:

Substrate: 2-Bromo-5,6-dimethoxypyridine (1.0 eq)[1]

Olefin: Methyl acrylate (1.5 eq)[1]
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Catalyst: Palladium(II) acetate (

) (5 mol%)[1]

Ligand: Triphenylphosphine (

) (10 mol%) or

for sterically demanding substrates.[1]

Base: Triethylamine (

) (3.0 eq)[1]

Solvent: Anhydrous DMF or Acetonitrile.[1]

Step-by-Step Methodology:

Inert Setup: Flame-dry a Schlenk flask and purge with Argon (3 cycles). Oxygen exclusion is

critical to prevent Pd-black precipitation [1].[1]

Dissolution: Add the bromo-pyridine substrate,

, and Phosphine ligand. Dissolve in anhydrous DMF (0.2 M concentration). Stir for 5 minutes
to generate the active

species in situ.

Addition: Add Triethylamine followed by Methyl acrylate via syringe.

Reflux: Heat the mixture to 90°C. Monitor via TLC (Mobile phase: 30% EtOAc/Hexanes). The

electron-rich nature of the pyridine ring facilitates the oxidative addition step, typically

resulting in reaction completion within 4-6 hours.[1]

Workup: Cool to room temperature. Dilute with EtOAc and wash with water (

) to remove DMF. Wash organic layer with brine, dry over

, and concentrate.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.chemscene.com/product/1000896-01-4.html
https://www.chemscene.com/product/1000896-01-4.html
https://www.chemscene.com/product/1000896-01-4.html
https://www.chemscene.com/product/1000896-01-4.html
https://www.chemscene.com/product/1000896-01-4.html
https://www.chemscene.com/product/1000896-01-4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1421160?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification: Flash column chromatography (Silica gel). The product typically elutes after the

starting material due to the polarity of the ester.

Protocol B: Reactivity & Cyclization (Quinolizidine
Formation)
A primary application of this acrylate is the formation of fused bicyclic systems via

hydrogenation and lactamization.

Hydrogenation: Dissolve the acrylate ester in MeOH. Add 10% Pd/C (10 wt%). Stir under

(1 atm) for 2 hours to reduce the alkene to the alkane.

Cyclization: If the pyridine nitrogen is unprotected, thermal treatment or acid catalysis can

induce intramolecular cyclization (attacking the ester) to form a quinolizidinone core, a

frequent scaffold in alkaloid synthesis.

Part 4: Pharmaceutical & Polymer Applications[1][3]
Medicinal Chemistry: Kinase & GPCR Scaffolds
The 5,6-dimethoxy motif is a specific pharmacophore often used to mimic the adenosine ring or

to interact with specific pockets in kinases (e.g., EGFR, VEGFR).

Mechanism: The acrylate tail serves as a "warhead" precursor.[1] It can be left as a Michael

acceptor to covalently bind cysteine residues (Targeted Covalent Inhibitors), or reduced to a

flexible linker.

Reference Drug Class: Similar substituted pyridine acrylates appear in the synthesis of P2X3

antagonists (related to Gefapixant analogs) and various tyrosine kinase inhibitors [2].

Functional Polymers (ATRP)
The pyridine nitrogen allows this monomer to be protonated or quaternized, making it ideal for

pH-responsive polymers.[1]

Application: Block copolymers for drug delivery.[1] At low pH (tumor microenvironment), the

pyridine protonates, causing the polymer chain to expand and release the payload [3].
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Reactivity Logic Diagram (DOT)
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Figure 2: Divergent reactivity profiles.[1] The scaffold serves as a monomer, a linker precursor,

or a covalent warhead.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1421160?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemscene.com/product/1000896-01-4.html
https://www.chemicalbook.com/synthesis/e-methyl-3-pyridin-2-yl-acrylate.htm
https://www.benchchem.com/product/b1421160/docs#technical-guide-5-6-dimethoxypyridine-2-acrylate-ester-1
https://www.benchchem.com/product/b1421160/docs#technical-guide-5-6-dimethoxypyridine-2-acrylate-ester-1
https://www.benchchem.com/product/b1421160/docs#technical-guide-5-6-dimethoxypyridine-2-acrylate-ester-1
https://www.benchchem.com/product/b1421160/docs#technical-guide-5-6-dimethoxypyridine-2-acrylate-ester-1
https://www.benchchem.com/product/b1421160?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1421160?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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